![molecular formula C18H17FN4O4S B2946405 3-fluoro-4-methoxy-N-(2-(6-oxo-3-(pyridin-4-yl)pyridazin-1(6H)-yl)ethyl)benzenesulfonamide CAS No. 1021108-61-1](/img/structure/B2946405.png)
3-fluoro-4-methoxy-N-(2-(6-oxo-3-(pyridin-4-yl)pyridazin-1(6H)-yl)ethyl)benzenesulfonamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
3-fluoro-4-methoxy-N-(2-(6-oxo-3-(pyridin-4-yl)pyridazin-1(6H)-yl)ethyl)benzenesulfonamide is a useful research compound. Its molecular formula is C18H17FN4O4S and its molecular weight is 404.42. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Photodynamic Therapy Applications
- Benzenesulfonamide derivatives have been investigated for their potential as photosensitizers in photodynamic therapy, an alternative cancer treatment method. For instance, zinc(II) phthalocyanines substituted with benzenesulfonamide units have shown good solubility in common solvents, adequate fluorescence, singlet oxygen production, and photostability, making them potential candidates for photodynamic therapy (Öncül et al., 2022).
Antimicrobial and Antifungal Activities
- Certain benzenesulfonamide derivatives have been synthesized and shown to exhibit interesting cytotoxic activities, which could be crucial for further anti-tumor activity studies. Moreover, these compounds have demonstrated strong inhibition against human cytosolic isoforms of carbonic anhydrase, indicating potential applications in antimicrobial therapies (Gul et al., 2016).
Inhibition of Peripheral Benzodiazepine Receptors
- Fluorinated compounds, including those with benzenesulfonamide groups, have been developed for their high affinity and selectivity towards peripheral benzodiazepine receptors (PBRs). These compounds are promising for the study of PBR expression in neurodegenerative disorders using positron emission tomography (Fookes et al., 2008).
Synthesis and Characterization of Novel Compounds
- New compounds featuring benzenesulfonamide moieties have been synthesized and characterized, revealing their potential for various applications. For instance, novel zinc(II) phthalocyanine derivatives with high singlet oxygen quantum yields have been developed, showing promise as Type II photosensitizers for cancer treatment in photodynamic therapy (Pişkin et al., 2020).
Electrophilic Fluorination
- N-fluoro-(3,5-di-tert-butyl-4-methoxy)benzenesulfonimide (NFBSI) has been introduced as a novel electrophilic fluorinating reagent, demonstrating improved enantioselectivity in reactions compared to traditional reagents. This highlights the role of fluorinated benzenesulfonamide derivatives in synthetic chemistry, particularly in introducing fluorine atoms to organic molecules (Yasui et al., 2011).
properties
IUPAC Name |
3-fluoro-4-methoxy-N-[2-(6-oxo-3-pyridin-4-ylpyridazin-1-yl)ethyl]benzenesulfonamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H17FN4O4S/c1-27-17-4-2-14(12-15(17)19)28(25,26)21-10-11-23-18(24)5-3-16(22-23)13-6-8-20-9-7-13/h2-9,12,21H,10-11H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NNQDKLJIDDBPIR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)S(=O)(=O)NCCN2C(=O)C=CC(=N2)C3=CC=NC=C3)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H17FN4O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
404.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.